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Compound of Interest

Compound Name: Haloperidol-d4-1

Cat. No.: B3181841

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Haloperidol-d4. Adherence to these procedures is essential to ensure personal safety and
regulatory compliance in the laboratory. Haloperidol-d4, a deuterated form of the potent
antipsychotic drug Haloperidol, requires careful handling due to its pharmacological activity and
potential hazards.

Hazard Identification and Classification

Haloperidol-d4 is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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e H361: Suspected of damaging fertility or the unborn child.

Due to its potency, all activities involving Haloperidol-d4 should be conducted within a
designated area to prevent cross-contamination.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the
hazardous material. The following table summarizes the required PPE for various activities.

Activity Required PPE

Double Nitrile Gloves (ASTM D6978),
Impermeable Gown, Hair Cover, Shoe Covers,
Safety Goggles with Side Shields, N95

Respirator

Weighing and Aliquoting

Double Nitrile Gloves (ASTM D6978),
Solution Preparation Impermeable Gown, Hair Cover, Shoe Covers,
Safety Goggles with Side Shields

General Handling Nitrile Gloves, Lab Coat, Safety Glasses

Double Nitrile Gloves (ASTM D6978),
Spill Cleanup Impermeable Gown, Shoe Covers, Safety

Goggles, Full-face Respirator with P100 filter

Double Nitrile Gloves (ASTM D6978), Lab Coat,

Waste Disposal
Safety Goggles

Note: Always inspect gloves for tears or punctures before and during use. Change gloves
frequently, especially if contamination is suspected.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Weighing:
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e Conduct all weighing and handling of powdered Haloperidol-d4 within a certified chemical
fume hood or a ventilated balance enclosure to minimize inhalation exposure.

» Use dedicated spatulas and weighing papers.

o Clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) after
each use.

2. Solution Preparation:

e Prepare solutions in a chemical fume hood.

e Add the solvent to the powdered compound slowly to avoid splashing.
» Cap vials and containers securely.

3. Storage:

» Store Haloperidol-d4 in a cool, dry, and well-ventilated area, away from incompatible
substances. The recommended storage temperature is -20°C.

o Keep containers tightly closed and clearly labeled.

4. Spill Management:

« In case of a spill, evacuate the immediate area.

o Wear appropriate PPE before attempting to clean the spill.

o For small powder spills, gently cover with a damp paper towel to avoid generating dust.
» For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

e Collect all contaminated materials into a sealed, labeled hazardous waste container.

» Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
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All waste materials contaminated with Haloperidol-d4 must be treated as hazardous waste.
Waste Segregation and Collection:

» Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing papers, pipette tips)
in a dedicated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing Haloperidol-d4 in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams.

Disposal Procedure:

» Dispose of all Haloperidol-d4 waste through a licensed hazardous material disposal
company.

o Ensure compliance with all federal, state, and local regulations for hazardous waste
disposal.

e Do not dispose of Haloperidol-d4 down the drain or in regular trash.

Workflow for Safe Handling and Disposal of
Haloperidol-d4

Caption: Workflow for handling and disposal of Haloperidol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3181841#personal-protective-equipment-for-
handling-haloperidol-d4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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